Cas no 1267073-45-9 (4-Methyl-2-(3-methylphenyl)-3-oxopentanenitrile)

• Product Name: 4-Methyl-2-(3-methylphenyl)-3-oxopentanenitrile
• CAS No: 1267073-45-9
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• MDL: MFCD17225818
• CID: 5178092
• PubChem ID: 62829951
• Update Time: 2025-05-20

4-Methyl-2-(3-methylphenyl)-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(3-methylphenyl)-3-oxopentanenitrile
• Benzeneacetonitrile, 3-methyl-α-(2-methyl-1-oxopropyl)-
• 4-Methyl-2-(3-methylphenyl)-3-oxopentanenitrile

• MDL： MFCD17225818
• Inchi： 1S/C13H15NO/c1-9(2)13(15)12(8-14)11-6-4-5-10(3)7-11/h4-7,9,12H,1-3H3
• InChI Key： OOKJTNKCIZRJEM-UHFFFAOYSA-N
• SMILES： O=C(C(C#N)C1C=CC=C(C)C=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 274
• XLogP3: 2.9
• Topological Polar Surface Area: 40.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-Methyl-2-(3-methylphenyl)-3-oxopentanenitrile

Chemical Profile of 4-Methyl-2-(3-methylphenyl)-3-oxopentanenitrile (CAS No. 1267073-45-9)

4-Methyl-2-(3-methylphenyl)-3-oxopentanenitrile, identified by its Chemical Abstracts Service (CAS) number 1267073-45-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of nitriles and incorporates a phenyl ring with a methyl substituent, which contributes to its complex electronic and steric properties. The presence of a ketone group in the molecular structure further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 4-Methyl-2-(3-methylphenyl)-3-oxopentanenitrile can be described as a five-carbon chain with a nitrile group at one end and a ketone group at the third carbon, flanked by a methyl group and a phenyl ring substituted with another methyl group. This arrangement creates a molecule with significant potential for further functionalization, which is a key consideration in drug discovery and material science applications. The compound's ability to undergo various chemical transformations, such as nucleophilic addition reactions, cross-coupling reactions, and cyclization processes, makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of structurally diverse nitrile compounds. Nitriles are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in 4-Methyl-2-(3-methylphenyl)-3-oxopentanenitrile may contribute to unique interactions with biological targets, making it a promising scaffold for drug development. For instance, the phenyl ring with a methyl substituent could interact with aromatic hydrophobic pockets in proteins, while the nitrile group might engage in hydrogen bonding or metal coordination interactions.

One of the most compelling aspects of 4-Methyl-2-(3-methylphenyl)-3-oxopentanenitrile is its potential as a building block for more complex molecules. In medicinal chemistry, the synthesis of heterocyclic compounds is particularly important, as many bioactive drugs contain heterocyclic cores. The presence of both a nitrile and a ketone group in this compound allows for facile introduction of additional functional groups through various synthetic strategies. This flexibility is crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular modeling studies have shown that 4-Methyl-2-(3-methylphenyl)-3-oxopentanenitrile can interact with several protein targets relevant to human diseases. For example, simulations suggest that this compound might bind to enzymes involved in metabolic pathways or receptors associated with neurological disorders. These findings underscore the potential of 4-Methyl-2-(3-methylphenyl)-3-oxopentanenitrile as a lead compound for further optimization.

The synthesis of 4-Methyl-2-(3-methylphenyl)-3-oxopentanenitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate carbonyl compounds and nitrile precursors, followed by functional group transformations such as reduction or oxidation. The use of palladium-catalyzed cross-coupling reactions can also be employed to introduce additional substituents onto the aromatic ring. These synthetic strategies highlight the compound's versatility and its suitability for further chemical manipulation.

In addition to its pharmaceutical applications, 4-Methyl-2-(3-methylphenyl)-3-oxopentanenitrile has shown promise in materials science research. Nitrile-containing compounds are known for their thermal stability and mechanical strength, making them useful in the development of advanced polymers and coatings. The specific structural features of this compound could be exploited to design materials with tailored properties, such as enhanced durability or biodegradability.

The growing body of research on 4-Methyl-2-(3-methylphenyl)-3-oxopentanenitrile underscores its significance as both a chemical intermediate and a potential therapeutic agent. As synthetic methodologies continue to evolve, new opportunities for exploring its biological activities and applications will emerge. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in unlocking the full potential of this compound.

In conclusion,4-Methyl-2-(3-methylphenyl)-3-oxopentanenitrile (CAS No. 1267073-45-9) represents an intriguing molecule with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable asset in drug discovery programs aimed at addressing unmet medical needs. Furthermore,the compound's potential role in materials science offers additional avenues for innovation. As research progresses,it is anticipated that new insights into the chemical behavior and biological effects of this molecule will continue to emerge,fostering further advancements in both academia and industry.